molecular formula C20H28N2O B5202352 1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol CAS No. 5679-70-9

1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol

Cat. No. B5202352
CAS RN: 5679-70-9
M. Wt: 312.4 g/mol
InChI Key: RLYZQJDARVHWHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol, also known as PTC-209, is a small molecule inhibitor that has gained significant attention in the field of cancer research. PTC-209 has shown promising results in preclinical studies as a potential anticancer agent.

Scientific Research Applications

Multipotent Chaperone Properties

  • Discovery of Multipotent Chaperone :
    • A study discovered a compound, 1-(2,6-difluorobenzylamino)-3-(1,2,3,4-tetrahydrocarbazol-9-yl)-propan-2-ol, termed 5Y, with strong anti-prion, anti-colon cancer, and anti-influenza virus activities. This compound represents a multipotent lead compound with a wide spectrum of applications, indicating its potential in targeting multiple diseases without significant toxicity (Yamashita et al., 2020).

Anti-Prion Activity

  • Synthesis and Evaluation for Anti-Prion Activity :
    • Another study focused on synthesizing various derivatives of 2,3,4,9-tetrahydro-9-[2-hydroxy-3-(1-piperidinyl)propyl]-6-methyl-1H-carbazol-1-one (GJP14) and evaluated their anti-prion activity in TSE-infected cells. This indicates the significant role of such compounds in developing treatments for prion diseases (Kimura et al., 2011).

Anticonvulsant Properties

  • GABA Uptake Inhibitors :
    • A study on nipecotic acid derivatives, structurally related to the compound , demonstrated their role as GABA uptake inhibitors, leading to anticonvulsant effects. These findings are crucial in developing new therapeutic strategies for epilepsy and related disorders (Dalby et al., 1997).

Histamine H3 Receptor Ligands

  • Fluorescence-Tagged Histamine H3 Receptor Ligands :
    • A study created various derivatives with fluorescent moieties and found them to be potent histamine H3 receptor ligands. Such compounds, including those structurally similar to 1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol, can be instrumental in understanding the binding site on the histamine H3 receptor (Amon et al., 2007).

Antinociceptive Activity

  • Antinociceptive Activity of Derivatives :
    • Research on substituted-{5-[2-(1,2,3,4-tetrahydrocarbazol-9-yl)ethyl]tetrazol-1-yl}alkanones demonstrated their antinociceptive activity. This highlights the potential of such compounds in pain management (Rajasekaran & Thampi, 2005).

Neuroleptic Activity

  • Neuroleptic Activity in Piperidinyl Derivatives :
    • A synthesis of neuroleptic agents involving piperidinyl derivatives showed their potent neuroleptic activity, comparable to traditional neuroleptics like haloperidol. This suggests their potential use in psychiatric disorders (Sato et al., 1978).

Antioxidant and Cytotoxic Agents

  • Synthesis of 9-O-3-(1-piperazinyl/morpholinyl/piperidinyl)pentyl-berberines :
    • The synthesis of a new series of compounds demonstrated significant antioxidant activity and cancer cell inhibitory potential. This study underscores the importance of such compounds in both antioxidant and cancer therapeutics (Mistry et al., 2016).

Antifungal and Anticancer Agents

  • Design and Synthesis of Novel Hybrid Molecules :
    • Research on novel 1,2,3-triazolyl β-hydroxy alkyl/carbazole hybrid molecules as antifungal agents also indicated their potential as anticancer agents. This highlights the versatility of these compounds in addressing various health issues (Rad et al., 2016).

Photophysical Investigation

  • Ethyl 4-(9-ethyl-9H-carbazol-3-yl) – 2 – methyl - 5- oxo - 4, 5 - dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate :
    • A study on ECPC, a structurally related compound, revealed its potential as a probe to determine the critical micelle concentrations of surfactants. This has implications in understanding the behavior of surfactants in various applications (Alsharif et al., 2018).

properties

IUPAC Name

1-piperidin-1-yl-3-(1,2,3,4-tetrahydrocarbazol-9-yl)propan-2-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28N2O/c23-16(14-21-12-6-1-7-13-21)15-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2,4,8,10,16,23H,1,3,5-7,9,11-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLYZQJDARVHWHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CC(CN2C3=C(CCCC3)C4=CC=CC=C42)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10386382
Record name AC1MEURH
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10386382
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

312.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Piperidin-1-yl-3-(1,2,3,4-tetrahydro-carbazol-9-yl)-propan-2-ol

CAS RN

5679-70-9
Record name AC1MEURH
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10386382
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Reactant of Route 2
Reactant of Route 2
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Reactant of Route 3
Reactant of Route 3
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Reactant of Route 4
Reactant of Route 4
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Reactant of Route 5
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol
Reactant of Route 6
Reactant of Route 6
1-(1-piperidinyl)-3-(1,2,3,4-tetrahydro-9H-carbazol-9-yl)-2-propanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.